Cas no 2171911-17-2 (1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol)

1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol structure
2171911-17-2 structure
Product Name:1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
CAS No:2171911-17-2
MF:C15H30O2
MW:242.397505283356
CID:5567023
PubChem ID:165596468
Update Time:2025-07-09

1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
    • EN300-1642154
    • 2171911-17-2
    • 1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
    • Inchi: 1S/C15H30O2/c1-11(2)13-6-8-15(17,9-7-13)14(5,10-16)12(3)4/h11-13,16-17H,6-10H2,1-5H3
    • InChI Key: RQFRESPOULWUKQ-UHFFFAOYSA-N
    • SMILES: OC1(CCC(C(C)C)CC1)C(C)(CO)C(C)C

Computed Properties

  • Exact Mass: 242.224580195g/mol
  • Monoisotopic Mass: 242.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 40.5Ų

1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>

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Additional information on 1-(1-Hydroxy-2,3-dimethylbutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol

Compound CAS No. 2171911-17-2: 1-(1-Hydroxy-2,3-Dimethylbutan-2-Yl)-4-(Propan-2-Yl)cyclohexan-1-Ol

The compound with CAS No. 2171911-17-2, commonly referred to as 1-(1-Hydroxy-2,3-Dimethylbutan-2-Yl)-4-(Propan-2-Yl)cyclohexan-1-Ol, is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a cyclohexanol backbone substituted with specific functional groups that contribute to its chemical reactivity and biological activity.

The molecular structure of 1-(1-Hydroxy-2,3-Dimethylbutan-2-Yl)-4-(Propan-2-Yl)cyclohexan-1-Ol consists of a cyclohexane ring with hydroxyl and isopropyl substituents. The hydroxyl group at position 4 and the isopropyl group at position 4 create a steric environment that influences the compound's physical properties, such as solubility and melting point. Recent studies have highlighted the importance of these substituents in determining the compound's reactivity in various chemical reactions.

One of the key areas of research involving this compound is its potential application in drug development. The cyclohexanol moiety is known for its ability to interact with biological systems, making it a valuable component in the design of bioactive molecules. Researchers have explored the use of 1-(Hydroxy-Dimethylbutan-Yl)-4-(Propan-Yl)cyclohexan-Ol as a precursor for synthesizing more complex pharmacophores with improved bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and acid-catalyzed cyclization. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and improving yield. These methods are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

The physical properties of CAS No. 2171911-17-2 make it suitable for use in various industrial applications. For instance, its high boiling point and stability under certain conditions make it ideal for use as an intermediate in organic synthesis or as a component in specialty chemicals. Additionally, its ability to form stable complexes with other molecules has been exploited in materials science for applications such as polymerization catalysts.

Recent studies have also focused on the stereochemical properties of this compound. The presence of multiple chiral centers introduces a level of complexity that can be harnessed for enantioselective reactions. Researchers have demonstrated that enantiomerically pure forms of Hydroxy-Dimethylbutan-Ylcyclohexanol can be used to synthesize chiral pharmaceuticals with high optical purity, which is critical for drug efficacy and safety.

In conclusion, CAS No. 2171911-17-2, or Hydroxy-Dimethylbutan-Ylcyclohexanol, represents a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and applications in drug development, positions it as an important molecule in contemporary chemical research.

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